Cas no 2092630-10-7 (N-Methyl-5,6-dihydro-4H-cyclopenta[c]furan-5-amine)

• Product Name: N-Methyl-5,6-dihydro-4H-cyclopenta[c]furan-5-amine
• CAS No: 2092630-10-7
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 5048363
• Update Time: 2025-06-12

N-Methyl-5,6-dihydro-4H-cyclopenta[c]furan-5-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-5,6-dihydro-4H-cyclopenta[c]furan-5-amine
• N-Methyl-5,6-dihydro-4H-cyclopenta[c]furan-5-amine

• Inchi： 1S/C8H11NO/c1-9-8-2-6-4-10-5-7(6)3-8/h4-5,8-9H,2-3H2,1H3
• InChI Key： JOXJQIAWHTVNNM-UHFFFAOYSA-N
• SMILES： O1C=C2C(=C1)CC(C2)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 0.9
• Topological Polar Surface Area: 25.2

Additional information on N-Methyl-5,6-dihydro-4H-cyclopenta[c]furan-5-amine

Introduction to N-Methyl-5,6-dihydro-4H-cyclopenta[c]furan-5-amine (CAS No. 2092630-10-7)

N-Methyl-5,6-dihydro-4H-cyclopenta[c]furan-5-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This organic molecule, characterized by its fused cyclopentane and furan rings, presents a promising scaffold for the development of novel therapeutic agents. The compound's chemical formula and molecular structure contribute to its distinct reactivity and interaction with biological targets, making it a subject of intense study in medicinal chemistry.

The CAS number 2092630-10-7 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. As a member of the cyclopenta[c]furan class, N-Methyl-5,6-dihydro-4H-cyclopenta[c]furan-5-amine exhibits structural features that are reminiscent of natural products and bioactive molecules. This similarity has led researchers to explore its potential applications in drug discovery, particularly in the modulation of enzymatic pathways and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between N-Methyl-5,6-dihydro-4H-cyclopenta[c]furan-5-amine and biological targets. These studies suggest that the compound may possess inhibitory properties against certain enzymes implicated in inflammatory and metabolic disorders. The amine functional group at the 5-position of the molecule is particularly noteworthy, as it serves as a key site for hydrogen bonding and polar interactions with biological receptors.

In vitro studies have demonstrated the compound's ability to interact with various proteins and enzymes, suggesting multiple potential therapeutic pathways. For instance, preliminary research indicates that N-Methyl-5,6-dihydro-4H-cyclopenta[c]furan-5-amine may exhibit inhibitory effects on kinases and other signaling molecules involved in cell proliferation and differentiation. These findings align with the growing interest in structure-based drug design, where the precise arrangement of atoms in a molecule dictates its biological activity.

The synthesis of N-Methyl-5,6-dihydro-4H-cyclopenta[c]furan-5-amine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing complex heterocyclic frameworks. The process typically begins with the formation of the cyclopentane ring followed by functionalization to introduce the furan moiety and the amine group. Advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, have been employed to enhance yield and enantioselectivity, ensuring the production of high-quality material for further study.

One of the most compelling aspects of N-Methyl-5,6-dihydro-4H-cyclopenta[c]furan-5-amine is its potential as a lead compound for drug development. By leveraging structural modifications, researchers can explore analogs that may exhibit enhanced potency or selectivity. The flexibility of the cyclopenta[c]furan core allows for diverse chemical modifications, enabling the creation of a library of compounds that can be screened for biological activity. This approach is particularly valuable in modern drug discovery pipelines, where high-throughput screening techniques are employed to identify promising candidates.

The pharmacokinetic properties of N-Methyl-5,6-dihydro-4H-cyclopenta[c]furan-5-amine are also under investigation to assess its suitability for therapeutic use. Factors such as solubility, stability, and metabolic degradation pathways are critical considerations in drug development. Preliminary data suggest that the compound may exhibit favorable pharmacokinetic profiles, although further studies are needed to confirm these findings. Understanding these properties is essential for optimizing dosage regimens and minimizing potential side effects.

The role of computational modeling has been instrumental in predicting the behavior of N-Methyl-5,6-dihydro-4H-cyclopenta[c]furan-5-amine both in vitro and in vivo. Molecular dynamics simulations have provided insights into how the compound interacts with biological membranes and receptors, offering a rational basis for designing derivatives with improved pharmacological properties. These computational tools have become indispensable in modern drug discovery, complementing traditional experimental approaches.

Future research directions for N-Methyl-5,6-dihydro-4H-cyclopenta[c]furan-5-am ine include exploring its potential in treating neurological disorders and cancer. The compound's ability to modulate key signaling pathways makes it a candidate for developing novel therapeutics targeting these conditions. Additionally, investigating its interactions with microorganisms may uncover applications in antimicrobial therapy or infectious disease treatment.

In conclusion, N-Methyl - 5 , 6 - dihydro - 4 H - cyclopenta [ c ] furan - 5 - am ine ( CAS No . 2092630 - 10 - 7 ) represents a fascinating molecule with significant potential in pharmaceutical research . Its unique structural features , coupled with promising biological activities , make it an attractive candidate for further exploration . As research continues to uncover new applications , this compound is poised to play a vital role in shaping future therapeutic strategies .